6-chloronaphthalene-2-carbaldehyde
Description
Scientific Research Applications
Synthesis and Chemical Properties
- Compounds similar to 6-chloronaphthalene-2-carbaldehyde, such as 2-chloroquinoline-3-carbaldehyde and related analogs, have been studied for their synthesis and chemical reactions, including the construction of fused or binary heterocyclic systems. These compounds have shown significant synthetic applications and biological evaluations (Hamama et al., 2018).
- 8-Iodonaphthalene-1-carbaldehyde, another related compound, has been utilized as a versatile building block for Diversity-Oriented Synthesis, demonstrating the potential for creating a library of polycyclic carbo- and heterocycles (Herrera et al., 2016).
Biological Activity and Applications
- Novel 2H-Chromene derivatives bearing Phenylthiazolidinones synthesized from compounds like 6-hydroxy-2-oxo-2H-chromene-4-carbaldehyde showed remarkable antimicrobial activity against various classes of bacteria and fungi, highlighting the potential for similar compounds to be used in medical research and pharmaceutical applications (El Azab et al., 2014).
Material Science and Catalysis
- Diiron hexacarbonyl complexes bearing a naphthalene-1,8-dithiolate bridge moiety, synthesized from related naphthalene carbaldehydes, serve as mimics for the diiron subunit of [FeFe]-hydrogenase, indicating potential applications in catalysis and material science research (Qian et al., 2015).
Optical and Electronic Applications
- Research on 2-functionally substituted thieno[3,2-c]quinolines derived from related carbaldehydes has shown that these compounds exhibit moderate to high fluorescence quantum yields, suggesting potential applications in optical materials, sensors, and invisible ink dyes (Bogza et al., 2018).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloronaphthalene-2-carbaldehyde involves the conversion of naphthalene to 6-chloronaphthalene, followed by the introduction of a formyl group at the 2-position of the chloronaphthalene ring.", "Starting Materials": [ "Naphthalene", "Chlorine gas", "Aluminum chloride", "Acetic anhydride", "Sodium hydroxide", "Methanol", "Sodium borohydride", "Methanol", "Formaldehyde", "Sodium hydroxide" ], "Reaction": [ "Naphthalene is chlorinated using chlorine gas and aluminum chloride as a catalyst to yield 1-chloronaphthalene.", "1-chloronaphthalene is further chlorinated using chlorine gas and aluminum chloride to yield 6-chloronaphthalene.", "6-chloronaphthalene is reacted with acetic anhydride and sodium hydroxide to yield 6-acetoxy-naphthalene.", "6-acetoxy-naphthalene is reduced using sodium borohydride in methanol to yield 6-hydroxynaphthalene.", "6-hydroxynaphthalene is reacted with formaldehyde and sodium hydroxide to yield 6-chloronaphthalene-2-carbaldehyde." ] } | |
CAS RN |
214746-56-2 |
Molecular Formula |
C11H7ClO |
Molecular Weight |
190.6 |
Purity |
95 |
Origin of Product |
United States |
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